Cas no 878056-35-0 (N,N-diethyl-2-(3-{(2-methoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide)

• Product Name: N,N-diethyl-2-(3-{(2-methoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide
• CAS No: 878056-35-0
• MF: C₂₃H₂₇N₃O₅S
• MW: 457.542584657669
• CID: 5511024
• Update Time: 2025-05-25

N,N-diethyl-2-(3-{(2-methoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-[3-[2-(2-methoxyanilino)-2-oxoethyl]sulfonylindol-1-yl]acetamide
• N,N-diethyl-2-(3-{(2-methoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide

• Inchi： 1S/C23H27N3O5S/c1-4-25(5-2)23(28)15-26-14-21(17-10-6-8-12-19(17)26)32(29,30)16-22(27)24-18-11-7-9-13-20(18)31-3/h6-14H,4-5,15-16H2,1-3H3,(H,24,27)
• InChI Key： WBSQVSGEGMBCMD-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)CN1C2=C(C=CC=C2)C(S(CC(NC2=CC=CC=C2OC)=O)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N,N-diethyl-2-(3-{(2-methoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide

Comprehensive Overview of N,N-diethyl-2-(3-{(2-methoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide (CAS No. 878056-35-0)

N,N-diethyl-2-(3-{(2-methoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide (CAS No. 878056-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its indole core and sulfonyl and carbamoyl functional groups, is often explored for its role in modulating biological pathways. Researchers are particularly interested in its potential as a small-molecule inhibitor or ligand for targeting specific proteins involved in cellular signaling.

The molecular structure of N,N-diethyl-2-(3-{(2-methoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide includes a methoxyphenyl moiety, which is known to enhance binding affinity in many bioactive compounds. This feature aligns with current trends in drug discovery, where structure-activity relationship (SAR) studies are critical for optimizing therapeutic efficacy. The compound’s CAS No. 878056-35-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug development.

In recent years, the demand for highly specific and low-toxicity compounds has surged, driven by advancements in precision medicine and targeted therapy. N,N-diethyl-2-(3-{(2-methoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide fits into this paradigm, as its modular design allows for fine-tuning of pharmacological properties. This adaptability makes it a candidate for addressing challenges in oncology, neurodegenerative diseases, and inflammatory disorders, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, the compound’s sulfonamide and amide linkages offer robust stability and solubility, which are essential for bioavailability and drug delivery. These attributes are particularly valued in the development of oral therapeutics, a hot topic in pharmaceutical forums. Additionally, the presence of the diethylacetamide group contributes to its lipophilicity, a property often discussed in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

The compound’s CAS No. 878056-35-0 is also associated with inquiries about patent status and commercial availability, highlighting its industrial relevance. As the pharmaceutical sector increasingly focuses on repurposing existing molecules, N,N-diethyl-2-(3-{(2-methoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide could emerge as a versatile scaffold for new drug candidates. Its potential applications in biomarker discovery and diagnostic tools further underscore its multidisciplinary utility.

In summary, N,N-diethyl-2-(3-{(2-methoxyphenyl)carbamoylmethanesulfonyl}-1H-indol-1-yl)acetamide represents a compelling case study in modern chemical research. Its structural complexity, combined with its applicability in cutting-edge therapeutic areas, positions it as a compound of enduring interest. For researchers and industry professionals, understanding its properties and potential is key to unlocking innovative solutions in life sciences and healthcare innovation.